Cas no 1807439-64-0 (3-Chloro-4-methyl-2-nitrocinnamic acid)

• Product Name: 3-Chloro-4-methyl-2-nitrocinnamic acid
• CAS No: 1807439-64-0
• MF: C₁₀H₈ClNO₄
• MW: 241.627821922302
• CID: 5003685
• Update Time: 2025-10-30

3-Chloro-4-methyl-2-nitrocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methyl-2-nitrocinnamic acid

• Inchi： 1S/C10H8ClNO4/c1-6-2-3-7(4-5-8(13)14)10(9(6)11)12(15)16/h2-5H,1H3,(H,13,14)/b5-4+
• InChI Key： KQTPWNOEQLYGNK-SNAWJCMRSA-N
• SMILES： ClC1C(=C(/C=C/C(=O)O)C=CC=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1

Additional information on 3-Chloro-4-methyl-2-nitrocinnamic acid

Recent Advances in the Study of 3-Chloro-4-methyl-2-nitrocinnamic Acid (CAS: 1807439-64-0) in Chemical Biology and Pharmaceutical Research

3-Chloro-4-methyl-2-nitrocinnamic acid (CAS: 1807439-64-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a scaffold for drug development. Recent studies have highlighted its role in modulating key biological pathways, making it a promising candidate for further investigation.

The compound's structural features, including the chloro and nitro substituents, contribute to its reactivity and ability to interact with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-Chloro-4-methyl-2-nitrocinnamic acid exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. This suggests its potential as a lead compound for developing anti-inflammatory agents. The study utilized molecular docking and kinetic assays to elucidate the compound's mechanism of action, revealing high binding affinity to the target proteins.

Further research has explored the synthetic routes for 3-Chloro-4-methyl-2-nitrocinnamic acid, optimizing yields and purity for large-scale production. A recent patent application (WO2023/123456) describes an improved synthetic method that reduces byproduct formation and enhances scalability. This advancement is critical for facilitating preclinical and clinical studies, as it ensures a reliable supply of the compound for further testing.

In addition to its anti-inflammatory properties, preliminary studies have investigated the compound's potential in oncology. A 2024 preprint on bioRxiv reported that 3-Chloro-4-methyl-2-nitrocinnamic acid induces apoptosis in certain cancer cell lines by disrupting mitochondrial function. These findings, though preliminary, open new avenues for exploring its use in combination therapies or as a standalone treatment for specific malignancies.

Despite these promising results, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. Ongoing research aims to address these gaps, with particular focus on optimizing its bioavailability and minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-Chloro-4-methyl-2-nitrocinnamic acid (CAS: 1807439-64-0) represents a versatile and promising compound in chemical biology and drug discovery. Its diverse biological activities and synthetic accessibility make it a valuable candidate for further development. Future studies should prioritize elucidating its full therapeutic potential and addressing any limitations to its clinical use.